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Compound of Interest

Compound Name: Albocycline

Cat. No.: B1666812

For Researchers, Scientists, and Drug Development Professionals

Introduction

Albocycline, a macrolide antibiotic produced by various Streptomyces species, has garnered
significant interest within the scientific community for its potent antimicrobial properties. This
technical guide provides an in-depth analysis of the antibacterial and antifungal spectrum of
Albocycline, presenting key quantitative data, detailed experimental methodologies, and
visual representations of its mechanism of action and experimental workflows. This document
is intended to serve as a valuable resource for researchers and professionals involved in the
discovery and development of novel antimicrobial agents.

Antibacterial and Antifungal Activity

Albocycline has demonstrated a broad range of activity against various bacterial and fungal
pathogens. The following tables summarize the Minimum Inhibitory Concentration (MIC) values
of Albocycline against a selection of clinically relevant and agriculturally significant
microorganisms. The MIC is defined as the lowest concentration of an antimicrobial agent that
prevents the visible growth of a microorganism in vitro.

Antibacterial Spectrum

Albocycline exhibits notable activity against Gram-positive bacteria, including methicillin-
resistant Staphylococcus aureus (MRSA). Its efficacy against Gram-negative bacteria is also
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documented, although to a lesser extent.

Bacterial Species Strain MIC (pg/mL) Reference
Staphylococcus
MRSA 05-1.0 [1]
aureus
Staphylococcus Vancomycin-Resistant  Potent activity 0]
aureus S. aureus (VRSA) reported

Further research is required to establish a more comprehensive list of MIC values against a
wider array of bacterial strains.

Antifungal Spectrum

Albocycline has shown promising activity against a variety of fungal species, including
pathogenic yeasts and phytopathogenic fungi.

Fungal Species Strain MIC (pg/mL) Reference
Verticillium dahliae V37l 5-6 [2][3]
Candida albicans ATCC 90028 10.0 [4]

The antifungal spectrum of Albocycline is an active area of investigation, and the list of
susceptible fungi is expected to expand with further studies.

Mechanism of Action

The antimicrobial activity of Albocycline is attributed to its ability to interfere with essential
cellular processes in both bacteria and fungi. In bacteria, Albocycline has been shown to
inhibit peptidoglycan biosynthesis, a critical component of the bacterial cell wall. Furthermore,
in Bacillus subtilis, it has been demonstrated to block the biosynthesis of nicotinate (niacin), a
precursor for essential coenzymes like NAD and NADP. This dual mechanism of action
contributes to its potent antibacterial effects.

Nicotinate Biosynthesis Inhibition Pathway
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The following diagram illustrates the proposed mechanism of Albocycline's interference with
the nicotinate biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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